molecular formula C11H14N2O2 B8742455 2-Allylamino-6-methylnicotinic acid methyl ester

2-Allylamino-6-methylnicotinic acid methyl ester

Cat. No. B8742455
M. Wt: 206.24 g/mol
InChI Key: DFHAYCJGNDWFRP-UHFFFAOYSA-N
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Description

2-Allylamino-6-methylnicotinic acid methyl ester is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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properties

Product Name

2-Allylamino-6-methylnicotinic acid methyl ester

Molecular Formula

C11H14N2O2

Molecular Weight

206.24 g/mol

IUPAC Name

methyl 6-methyl-2-(prop-2-enylamino)pyridine-3-carboxylate

InChI

InChI=1S/C11H14N2O2/c1-4-7-12-10-9(11(14)15-3)6-5-8(2)13-10/h4-6H,1,7H2,2-3H3,(H,12,13)

InChI Key

DFHAYCJGNDWFRP-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=C(C=C1)C(=O)OC)NCC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of 9.25 g. (0.05 mole) of methyl 2-chloro-6-methylnicotinate, 2,85 g. (0.05 mole) of allylamine and 5.3 g. (0.05 mole) of sodium carbonate in 50 ml. of ethanol was heated under reflux for 5 hours. The mixture was filtered and the filtrate was evaporated in a rotary evaporator. The residue was diluted with 50 ml. of water and was extracted with 50 ml. of diethyl ether. The ether layer was dried over magnesium sulfate, filtered and was evaporated. The residue was passed through a neutral aluminum oxide column using ethyl acetate as the eluent. Evaporation of the ethyl acetate gave 3.1 g. of product. A small amount of this oil was dissolved in diethyl ether containing a few drops of ethanol and this solution was acidified with an ethereal hydrochloric acid solution. The precipitate which formed was collected and was recrystallized from ethyl acetate to give 2-allylamino-6-methylnicotinic acid methyl ester, m.p. 140°-2° C.
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